Cas no 122-94-1 (4-Butoxyphenol)

• Product Name: 4-Butoxyphenol
• CAS No: 122-94-1
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• MDL: MFCD00002336
• CID: 36057
• PubChem ID: 87563887
• Update Time: 2025-10-31

4-Butoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-Butoxyphenol
• 4-BUTYLOXYPHENOL
• 4-N-BUTOXYPHENOL
• 4-N-BUTYLOXYPHENOL
• 4-NORMAL-BUTOXYPHENOL
• HYDROQUINONE MONOBUTYL ETHER
• HYDROQUINONE MONO-N-BUTYL ETHER
• P-BUTOXYPHENOL
• 4-butoxy-pheno
• Phenol, 4-butoxy-
• Phenol, p-butoxy-
• 4-Buthoxy phenol
• PARA-BUTOXYPHENOL
• 4-(Butyloxy)phenol
• 4-butoxy-phenol
• Hydroquinone Butyl Ether
• n-butyl 4-hydroxyphenyl ether
• Phenol,4-butoxy
• Phenol,p-butoxy
• 4- isbutylphenol
• NSC-60292
• CHEBI:34392
• EN300-1273138
• D70503
• SCHEMBL57167
• 4-Butoxyphenol, 98%
• CS-0000206
• A804995
• CHEMBL224262
• FT-0617936
• Z381414690
• PD055597
• 8188DBS68J
• 122-94-1
• DS-6426
• HY-30271
• Q27116038
• MFCD00002336
• AKOS005431312
• EINECS 204-583-4
• DTXSID4059548
• NSC 60292
• UNII-8188DBS68J
• B0923
• AMY8990
• NS00024003
• W-108420
• NSC60292
• DTXCID7033735
• STK396632
• BBL004099

• MDL： MFCD00002336
• Inchi： 1S/C10H14O2/c1-2-3-8-12-10-6-4-9(11)5-7-10/h4-7,11H,2-3,8H2,1H3
• InChI Key： MBGGFXOXUIDRJD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)O)CCCC

Computed Properties

• Exact Mass: 166.09900
• Monoisotopic Mass: 166.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.0060 (rough estimate)
• Melting Point: 64.0 to 67.0 deg-C
• Boiling Point: 165°C/2mmHg(lit.)
• Flash Point: 132.4 °C
• Refractive Index: 1.5200 (estimate)
• Solubility: Soluble in acetone and ethanol.
• PSA: 29.46000
• LogP: 2.57110
• FEMA: 2874

4-Butoxyphenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S26-S36/37/39-S61-S53-S45-S22
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases：R45; R23/24/25; R36/37/38; R42/43
• Safety Term：S22;S26;S36/37/39;S45;S53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 4-alkoxyphenols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on 4-Butoxyphenol

Comprehensive Guide to 4-Butoxyphenol (CAS No. 122-94-1): Properties, Applications, and Industry Insights

4-Butoxyphenol (CAS No. 122-94-1), also known as p-Butoxyphenol or 4-n-Butoxyphenol, is a versatile organic compound widely used in industrial and cosmetic formulations. This aromatic ether derivative of phenol has gained attention for its antioxidant properties, solubility in organic solvents, and role as an intermediate in chemical synthesis. With the growing demand for phenolic antioxidants and stabilizers, 4-Butoxyphenol remains a subject of research in material science and preservation technologies.

The molecular structure of CAS 122-94-1 features a butoxy group (–OC₄H₉) attached to the para position of a phenol ring, contributing to its unique lipophilic character. This structural attribute makes it particularly effective in systems requiring oil-soluble additives, such as lubricants, polymers, and personal care products. Recent studies highlight its potential in UV protection formulations, aligning with the skincare industry’s focus on photostable ingredients.

In industrial applications, 4-Butoxyphenol serves as a key component in polymer stabilization, where it inhibits oxidative degradation in plastics and rubber. Its compatibility with high-temperature processes makes it valuable for manufacturing durable materials. Additionally, the compound’s antimicrobial effects have sparked interest in preservative-free alternatives, addressing consumer preferences for cleaner labels in cosmetics.

From an environmental standpoint, researchers are investigating bio-based synthesis routes for 4-Butoxyphenol to reduce reliance on petrochemicals. Innovations in green chemistry aim to optimize its production while minimizing ecological impact. Regulatory agencies classify it as safe for specific uses under controlled conditions, though ongoing toxicological assessments continue to refine safety guidelines.

The market for phenolic derivatives like 4-n-Butoxyphenol is expanding, driven by demand in Asia-Pacific manufacturing hubs. Suppliers emphasize high-purity grades (>98%) for sensitive applications, while technical grades remain cost-effective for bulk industrial use. Analytical methods such as HPLC analysis and GC-MS ensure quality control, critical for compliance with REACH and other global standards.

Emerging trends include the exploration of 4-Butoxyphenol in electronic materials, where its dielectric properties may benefit flexible electronics. Furthermore, its synergy with natural antioxidants (e.g., tocopherols) is being studied for food packaging applications, responding to the shift toward sustainable materials. These developments position CAS 122-94-1 as a compound with evolving relevance across multiple sectors.

For researchers and manufacturers, understanding the structure-activity relationship of 4-Butoxyphenol is essential. Its electron-donating butoxy group enhances radical scavenging efficiency, a property leveraged in anti-aging formulations. Recent patents disclose novel derivatives with improved bioavailability, indicating ongoing innovation in this chemical space.

In summary, 4-Butoxyphenol (CAS No. 122-94-1) exemplifies the intersection of traditional chemistry and modern applications. As industries prioritize performance additives and eco-friendly solutions, this compound’s adaptability ensures its continued significance. Future research may unlock further potentials in nanotechnology and biodegradable systems, reinforcing its role in sustainable industrial progress.